Cas no 62036-20-8 (1H-1,2,4-Triazole, 3-ethoxy-5-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 3-ethoxy-5-phenyl-
• CAS No: 62036-20-8
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 460034
• PubChem ID: 12325080
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3-ethoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-ethoxy-5-phenyl-
• 3-ethoxy-5-phenyl-1H-1,2,4-triazole
• AKOS004090644
• CHEMBL1895499
• 3-ethoxy-5-phenyl-1,2,4-triazole
• 62036-20-8
• NSC-822112
• 5-Ethoxy-3-phenyl-1H-1,2,4-triazole
• DTXSID10489342
• 3-ethoxy-5-phenyl-4h-1,2,4-triazole
• AKOS018627146
• NCGC00182760-01
• NSC822112

• Inchi： 1S/C10H11N3O/c1-2-14-10-11-9(12-13-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,11,12,13)
• InChI Key： ZUBMXEZGLRCGIB-UHFFFAOYSA-N
• SMILES： O(CC)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.8